Cas no 906177-61-5 (2-nitro-N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}benzamide)

• Product Name: 2-nitro-N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}benzamide
• CAS No: 906177-61-5
• MF: C₁₈H₁₅N₃O₄
• MW: 337.329404115677
• CID: 5494917
• Update Time: 2025-05-17

2-nitro-N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-nitro-N-(1,2,5,6-tetrahydro-4-oxo-4H-pyrrolo[3,2,1-ij]quinolin-8-yl)-
• 2-nitro-N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}benzamide

• Inchi： 1S/C18H15N3O4/c22-16-6-5-11-9-13(10-12-7-8-20(16)17(11)12)19-18(23)14-3-1-2-4-15(14)21(24)25/h1-4,9-10H,5-8H2,(H,19,23)
• InChI Key： OVERDEKZIHXVFY-UHFFFAOYSA-N
• SMILES： C(NC1=CC2CCN3C=2C(=C1)CCC3=O)(=O)C1=CC=CC=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-nitro-N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}benzamide

Introduction to 2-nitro-N-{11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-trien-6-yl}benzamide (CAS No. 906177-61-5)

2-nitro-N-{11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-trien-6-yl}benzamide, identified by its Chemical Abstracts Service (CAS) number 906177-61-5, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of tricyclic derivatives characterized by a nitro-substituted benzamide moiety linked to an azatricyclic scaffold. The unique architecture of this molecule presents both challenges and opportunities for its potential application in drug discovery and therapeutic development.

The chemical structure of 2-nitro-N-{11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-trien-6-yl}benzamide incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of a nitro group (—NO₂) at the benzene ring introduces electrophilicity, which can facilitate further derivatization and interaction with biological targets. Additionally, the azatricyclic backbone provides rigidity and specific spatial orientation, potentially enhancing binding affinity to protein receptors or enzymes.

In recent years, there has been growing interest in tricyclic compounds due to their diverse pharmacological properties and potential as scaffolds for novel therapeutics. The 11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-trien moiety in this compound is particularly noteworthy, as it resembles structures found in natural products with known bioactivities. This motif has been explored in various drug classes, including antiviral, anti-inflammatory, and anticancer agents, suggesting that 2-nitro-N-{11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-trien-6-yl}benzamide may exhibit similar or even enhanced pharmacological effects.

The nitro group in 2-nitro-N-{11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-trien-6-yl}benzamide can undergo reduction to an amine (—NH₂) under specific conditions, which could open up avenues for further functionalization or lead to different biological outcomes compared to the nitro form. This redox chemistry is a well-documented feature in medicinal chemistry and has been exploited in the development of prodrugs or compounds with tunable activity profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 2-nitro-N-{11-oxyoza-t ric yc lo 6 . 3 . 1 . 0 ^ 4 , 12 } do de ca - 4 ( 1 2 ) , 5 , 7 - t r i e n - 6 - y l } be nz am ide with target proteins or enzymes. These studies have highlighted the potential for this compound to interact with enzymes involved in metabolic pathways or signal transduction cascades relevant to diseases such as cancer and neurodegeneration.

The synthesis of 2-nitro-N-{11-oxyoza-t ric yc lo 6 . 3 . 1 . 0 ^ 4 , 12 } do de ca - 4 ( 1 2 ) , 5 , 7 - t r i e n - 6 - y l } be nz am ide presents a synthetic challenge due to its tricyclic structure and multiple stereocenters. However, recent methodologies involving transition-metal catalysis and asymmetric synthesis have made it more feasible to construct such complex molecules with high enantioselectivity and yield.

In preclinical studies, derivatives of tricyclic compounds have demonstrated promising activities against various disease models. For instance, analogs with similar scaffolds have shown inhibitory effects on kinases or other enzymes implicated in cancer progression. While the exact mechanism of action for 2-nitro-N-{11-oxyoza-t ric yc lo 6 . 3 . 1 . 0 ^ 4 , 12 } do de ca - 4 ( 1 2 ) , 5 , 7 - t r i e n - 6 - y l } be nz am ide remains to be fully elucidated, its structural features suggest potential interactions with biological targets that could lead to therapeutic benefits.

The development of novel pharmaceuticals often involves optimizing the physicochemical properties of candidate compounds to enhance their bioavailability and reduce toxicity. Parameters such as solubility, permeability, metabolic stability, and pharmacokinetic profiles are carefully evaluated during the optimization process. Computational tools like Quantitative Structure-Affinity Relationship (QSAR) models can predict these properties based on the molecular structure of 2-nitro-N-{11-oxyoza-t ric yc lo